![molecular formula C27H32N6O2 B2891192 8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione CAS No. 851939-26-9](/img/no-structure.png)
8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
Overview
Description
This compound is a complex organic molecule that has been used in scientific research . It is also known by registry numbers ZINC000009714187, ZINC000056952613 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes by using sodium cyanoborohydride in methanol .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using x-ray diffraction . The crystal structure of human cyclic GMP-AMP synthase in complex with a similar compound has been reported .Properties
CAS No. |
851939-26-9 |
|---|---|
Molecular Formula |
C27H32N6O2 |
Molecular Weight |
472.593 |
IUPAC Name |
8-[(4-benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione |
InChI |
InChI=1S/C27H32N6O2/c1-20-9-11-22(12-10-20)18-33-23(28-25-24(33)26(34)30(3)27(35)29(25)2)19-32-15-13-31(14-16-32)17-21-7-5-4-6-8-21/h4-12H,13-19H2,1-3H3 |
InChI Key |
FGDNVECTQNDFFL-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2C(=NC3=C2C(=O)N(C(=O)N3C)C)CN4CCN(CC4)CC5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
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